Cas no 130598-74-2 (1H-Imidazo[1,2-b]pyrazole,6-[4-(trifluoromethyl)phenyl]-)

• Product Name: 1H-Imidazo[1,2-b]pyrazole,6-[4-(trifluoromethyl)phenyl]-
• CAS No: 130598-74-2
• MF: C₁₂H₈F₃N₃
• MW: 251.207232475281
• CID: 185875
• PubChem ID: 3076265
• Update Time: 2025-04-19

1H-Imidazo[1,2-b]pyrazole,6-[4-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazo[1,2-b]pyrazole,6-[4-(trifluoromethyl)phenyl]-
• 6-(4(Trifluoromethyl)phenyl)imidazo(1,2-b)pyrazole
• 6-[4-(trifluoromethyl)phenyl]-5H-imidazo[1,2-b]pyrazole
• 1H-Imidazo[1,2-b]pyrazole,6-[4-(trifluoromethyl)phenyl]
• 6-(4-trifluoromethylphenyl)-1H-imidazo[1,2-b]pyrazole
• 6-(4-(Trifluoromethyl)phenyl)-1H-imidazo[1,2-b]pyrazole
• 1H-Imidazo(1,2-b)pyrazole, 6-(4-(trifluoromethyl)phenyl)-
• DTXSID90926821
• 130598-74-2
• 6-(4-(Trifluoromethyl)phenyl)-1H-imidazo(1,2-b)pyrazole
• SCHEMBL8684139
• BLAYRFYWLBMKBD-UHFFFAOYSA-N

• Inchi： 1S/C12H8F3N3/c13-12(14,15)9-3-1-8(2-4-9)10-7-11-16-5-6-18(11)17-10/h1-7,17H
• InChI Key： MNANRWVLRNZDIR-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1=CC2=NC=CN2N1)(F)F

Computed Properties

• Exact Mass: 251.06700
• Monoisotopic Mass: 251.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 33.1Ų

Experimental Properties

• Density: 1.43
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.608
• PSA: 33.09000
• LogP: 3.34820